Cas no 329711-74-2 (1,2-Dioxino[4,3-c]pyridine(9CI))

• Product Name: 1,2-Dioxino[4,3-c]pyridine(9CI)
• CAS No: 329711-74-2
• Molecular Formula: C₇H₅NO₂
• Molecular Weight: 135.1201
• CID: 301669
• PubChem ID: 57348888

1,2-Dioxino[4,3-c]pyridine(9CI) Properties

Names and Identifiers

• 1,2-Dioxino[4,3-c]pyridine(9CI)
• [1,2]dioxino[4,3-c]pyridine
• 329711-74-2
• DTXSID60721729
• 1,2-dioxino[4,3-c]pyridine

• InChIKey： NVVMDHPPJYKNCG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5NO2/c1-3-8-5-6-2-4-9-10-7(1)6/h1-5H
• SMILES： O1C2=C(C=NC=C2)C=CO1

Computed Properties

• Exact Mass: 135.03205
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 135.032028402g/mol
• Heavy Atom Count: 10
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxins Ortho dioxins